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Compound of Interest

Compound Name: N-nitroso-imatinib

Cat. No.: B15815723

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the carcinogenic potency of N-nitroso-
imatinib and its surrogate, N-nitrosopiperidine. The assessment is based on regulatory

classifications and available experimental data, offering a framework for risk evaluation of this

nitrosamine impurity.

Regulatory Landscape and Carcinogenic Potency
N-nitroso-imatinib, a nitrosamine impurity of the tyrosine kinase inhibitor imatinib, has been

categorized by major regulatory bodies, including the U.S. Food and Drug Administration (FDA)

and the European Medicines Agency (EMA). Based on the Carcinogenic Potency

Categorization Approach (CPCA), N-nitroso-imatinib is placed in Potency Category 5. This

classification corresponds to an Acceptable Intake (AI) limit of 1500 ng/day.[1][2]

The CPCA for nitrosamines is a scientifically robust method that utilizes structure-activity

relationships (SAR) to assign a carcinogenic potency category to nitrosamines, particularly

when compound-specific data is unavailable. The categorization relies on the analysis of

structural features that can influence the carcinogenic potential of a nitrosamine.
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Due to the lack of direct experimental carcinogenicity and mutagenicity data for N-nitroso-
imatinib, regulatory agencies have employed a read-across approach. This involves using

data from a structurally similar and well-characterized surrogate compound to infer the potential

toxicity of the substance in question. In the case of N-nitroso-imatinib, N-nitrosopiperidine has

been used as a surrogate for this assessment.

Comparative Analysis of Experimental Data
The following table summarizes the available experimental data for N-nitrosopiperidine, the

surrogate used to establish the carcinogenic potency category for N-nitroso-imatinib.

Parameter N-nitrosopiperidine N-nitroso-imatinib

Carcinogenic Potency (TD50) Rat: 0.499 - 49.4 mg/kg/day[3] No direct data available

Ames Test (Mutagenicity)
Positive with metabolic

activation[4][5]
No direct data available

In Vivo Micronucleus Assay

(Genotoxicity)
Evidence of genotoxicity[6] No direct data available

Experimental Protocols
Detailed methodologies for the key experiments cited are outlined below.

Bacterial Reverse Mutation (Ames) Test (OECD 471)
The Ames test is a widely used method to assess the mutagenic potential of chemical

substances.

Principle: The assay utilizes several strains of Salmonella typhimurium and Escherichia coli

with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g.,

histidine or tryptophan). The test substance is incubated with the bacterial strains, with and

without a metabolic activation system (S9 mix from rat liver). If the substance is a mutagen, it

will cause reverse mutations, allowing the bacteria to regain the ability to produce the essential

amino acid and form visible colonies on a minimal agar medium.

Methodology for N-nitrosopiperidine:
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Test Strains:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537 are

commonly used.

Metabolic Activation: The test is conducted in the presence and absence of a liver S9 fraction

from Aroclor 1254-induced rats to simulate mammalian metabolism.

Procedure: The plate incorporation method is typically used. The test substance, bacterial

culture, and S9 mix (if applicable) are mixed with molten top agar and poured onto minimal

glucose agar plates.

Incubation: Plates are incubated at 37°C for 48-72 hours.

Data Analysis: The number of revertant colonies per plate is counted. A substance is

considered mutagenic if it induces a dose-related increase in the number of revertants

and/or a reproducible and significant positive response in one or more strains.

In Vivo Mammalian Erythrocyte Micronucleus Test
(OECD 474)
This in vivo test assesses the genotoxic potential of a substance by detecting damage to

chromosomes or the mitotic apparatus in erythroblasts of laboratory animals.

Principle: Animals, typically rodents, are exposed to the test substance. If the substance or its

metabolites cause chromosomal damage (clastogenicity) or interfere with the cell division

process (aneugenicity) in erythroblasts, fragments of chromosomes or whole chromosomes

may lag behind during cell division and form micronuclei in the cytoplasm of newly formed

erythrocytes.

Methodology:

Test Species: Male and female mice or rats are used.

Administration: The test substance is administered via an appropriate route (e.g., oral

gavage, intraperitoneal injection) at three or more dose levels. A vehicle control and a

positive control group are included.
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Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points

after treatment.

Slide Preparation and Analysis: The collected cells are stained, and the frequency of

micronucleated polychromatic erythrocytes (immature red blood cells) is determined by

microscopic analysis.

Data Analysis: A statistically significant, dose-dependent increase in the frequency of

micronucleated cells in the treated groups compared to the vehicle control group indicates a

positive result.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the signaling pathway of imatinib and the workflow for the

Ames test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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